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Compound of Interest

Compound Name: Carbostyril 165

Cat. No.: B1606466

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This document provides comprehensive guidance on the
personal protective equipment (PPE), operational procedures, and disposal plans for
Carbostyril 165 (CAS No. 26078-23-9), an electronically neutral fluorescent dye. While a
specific, detailed Safety Data Sheet (SDS) for Carbostyril 165 is not readily available in all
public databases, this guide synthesizes information from available safety data for Carbostyril
165 and structurally similar quinoline derivatives to provide a thorough safety protocol.

Hazard Identification and GHS Classification

Carbostyril 165, also known as 7-(dimethylamino)-4-methyl-2(1H)-quinolinone, should be
handled with care. Based on data for analogous quinoline compounds, it should be treated as a
potentially hazardous substance. The following table summarizes potential hazards associated
with structurally similar chemicals.
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Hazard Classification

Analogous Compound(s)

Key Findings

Acute Toxicity (Oral)

8-Hydroxyquinoline, 7-

Hydroxyquinoline

Toxic or harmful if swallowed.

Acute Toxicity (Dermal)

7-Hydroxyquinoline

Harmful in contact with skin.

Acute Toxicity (Inhalation)

7-Hydroxyquinoline

Harmful if inhaled as dust or

mist.

Skin Corrosion/Irritation

7-Hydroxyquinoline, 7-
Methylquinoline

Causes skin irritation.

Serious Eye Damage/Irritation

8-Hydroxyquinoline, 7-
Hydroxyquinoline, 7-
Methylquinoline

Causes serious eye damage
or irritation.

Respiratory/Skin Sensitization

8-Hydroxyquinoline

May cause an allergic skin

reaction.

Germ Cell Mutagenicity

Quinoline

Suspected of causing genetic

defects.

Carcinogenicity

Quinoline

May cause cancer.

Reproductive Toxicity

8-Hydroxyquinoline

May damage fertility or the
unborn child.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure risk when handling

Carbostyril 165.
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PPE Category Item Specifications and Use

Nitrile gloves are
Hand Protection Chemical-resistant gloves recommended. Always check

for integrity before use.

Tightly fitting safety goggles
] Safety goggles with side- are required. A face shield
Eye/Face Protection ) )
shields should be used when there is

a splash hazard.

A standard lab coat is the
minimum requirement. For
) ] larger quantities or procedures
Skin and Body Protection Laboratory coat ] ] ]
with a higher risk of exposure,
chemical-resistant clothing is

advised.

To be used in the absence of a
chemical fume hood,

Respiratory Protection NIOSH-approved respirator especially when handling the
powder form or if dust

generation is likely.

Operational Plan: Step-by-Step Handling
Procedures

. Preparation and Engineering Controls:

[EEN

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the solid form to avoid inhalation of dust.

Ensure that an emergency eyewash station and a safety shower are readily accessible.

Before starting, ensure the work area is clean and free of clutter.

N

. Weighing and Transfer:
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» When weighing and transferring the solid compound, use caution to prevent the generation
of dust.

o Use appropriate tools (e.g., spatula, weigh paper) to handle the material.
3. Dissolving and Solution Handling:

» When preparing solutions, add the solid Carbostyril 165 to the solvent slowly to avoid
splashing.

o Clearly label all containers with the chemical name and any known hazards.
4. Spill Management:

 In case of a small spill, carefully clean it up using appropriate absorbent materials.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

All waste materials containing Carbostyril 165 must be treated as hazardous waste.

Solid Waste: Collect any contaminated materials (e.g., gloves, weigh paper, absorbent pads)
in a designated and clearly labeled hazardous waste container.

e Liquid Waste: Collect all solutions containing Carbostyril 165 in a sealed, leak-proof
container that is properly labeled as hazardous waste.

o Container Disposal: Empty containers should be rinsed thoroughly with an appropriate
solvent, and the rinsate collected as hazardous waste. Dispose of the rinsed containers in
accordance with institutional and local regulations.

e Do not dispose of Carbostyril 165 down the drain or in regular trash.

Experimental Workflow: Safe Handling of
Carbostyril 165
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Diagram: Safe Handling Workflow for Carbostyril 165

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of Carbostyril 165.

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Carbostyril 165]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606466#personal-protective-equipment-for-
handling-carbostyril-165]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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